2-Bromo-9-phenyl-9H-fluoren-9-ol

• IUPAC Name: 2-bromo-9-phenylfluoren-9-ol
• InChI: InChI=1S/C19H13BrO/c20-14-10-11-16-15-8-4-5-9-17(15)19(21,18(16)12-14)13-6-2-1-3-7-13/h1-12,21H
• InChI Key: NJRNORJLPQYHHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C3=CC=CC=C3C4=C2C=C(C=C4)Br)O
• Molecular Formula: C19H13BrO
• DSSTOX Substance ID: DTXSID20670204
• Molecular Weight: 337.2 g/mol
• CAS RN: 736928-22-6

Description

2-Bromo-9-phenyl-9H-fluoren-9-ol is a chemical compound that is part of the fluorene family, characterized by a fluorene core with a phenyl group and a bromine atom attached to it. The presence of the bromine atom makes it a versatile intermediate for various chemical reactions, particularly in the field of organic synthesis.

Synthesis Analysis

The synthesis of fluorene derivatives, including those similar to 2-Bromo-9-phenyl-9H-fluoren-9-ol, can be achieved through several methods. For instance, palladium-catalyzed coupling reactions have been utilized to construct 9-(diorganomethylidene)fluorenes, which are closely related to the target compound . Additionally, a Pd(0)-catalyzed cross-coupling reaction has been developed for the efficient synthesis of 9H-fluorene derivatives, offering high yields and mild reaction conditions . These methods demonstrate the versatility and efficiency of modern synthetic approaches in creating fluorene derivatives.

Molecular Structure Analysis

The molecular structure of fluorene derivatives is influenced by substituents on the fluorene core. For example, the presence of bromine atoms can affect the rotational barrier about the C9–Cph bond, as seen in bromine-substituted 9-(2-methoxy-4,6-dimethylphenyl)fluorenes . The steric effects of different groups, such as methoxyl and bromo, can significantly influence the molecular conformation and, consequently, the chemical reactivity of these compounds.

Chemical Reactions Analysis

2-Bromo-9-phenyl-9H-fluoren-9-ol can undergo various chemical reactions due to the presence of reactive sites. The reactivity of similar fluorene rotamers with nucleophiles has been compared, showing that methanolysis and Menschutkin reactions proceed at different rates depending on the rotamer form . Such studies provide insights into the reactivity patterns of fluorene derivatives and can guide the development of new synthetic routes.

Physical and Chemical Properties Analysis

The physical and chemical properties of fluorene derivatives like 2-Bromo-9-phenyl-9H-fluoren-9-ol are influenced by their molecular structure. The presence of substituents can affect properties such as solubility, melting point, and reactivity. For instance, the introduction of bromine atoms can increase the compound's reactivity towards nucleophiles, as seen in the synthesis of functionalized fluorene derivatives . Additionally, the photophysical properties of fluorene derivatives can be tailored for specific applications, such as blue emissive materials .

Scientific Research Applications

Another related compound, “9-Fluorenol”, is a wake-promoting agent and is considered a next-generation anti-drowsiness drug. It is also a potential environmental carcinogen.

• Non-linear Optical Material

  • “2-bromo-9, 9-diphenylfluorene”, a related compound, can be used as a non-linear optical (NLO) material.
  • Non-linear optical materials have applications in areas like telecommunications, information processing, and laser frequency conversion.

• Organic Electronics

  • “2-bromo-9, 9-diphenylfluorene” can also be used in organic electronic-based applications.
  • Organic electronics include organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).

• Pharmaceutical Intermediate

  • “2-Bromo-9,9-diphenylfluorene” can be used as a pharmaceutical intermediate.
  • Pharmaceutical intermediates are used in the production of active pharmaceutical ingredients.

Another related compound, “9-Fluorenol”, is used in Organic Synthesis, Pharmaceuticals, Agrochemicals and Dyestuffs.

Citations

發藍光高分子材料的合成與性質研究及其在有機發光二極體的應用

陳冠宇， 許慶豐 - 2004 - ir.nctu.edu.tw

… 2-bromo-9-phenyl-9H-fluoren-9-ol,化合物B2的1 H-NMR光譜圖............112 附圖27. 2-bromo-9-phenyl-9H-fluoren-9-ol… 2-bromo-9-phenyl-9H-fluoren-9-ol,化合物B2的Mass圖..........................…

Number of citations: 0 ir.nctu.edu.tw